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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065 Get Quote

An In-depth Technical Guide to 2-Bromo-2'-fluoroacetophenone

Topic: 2-Bromo-2'-fluoroacetophenone CAS Number: 655-15-2

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 2-Bromo-2'-fluoroacetophenone,

a key building block in organic synthesis and pharmaceutical development. It covers the

compound's chemical and physical properties, detailed experimental protocols for its synthesis,

its reactivity, and its applications, with a focus on data relevant to a scientific audience.

Chemical and Physical Properties
2-Bromo-2'-fluoroacetophenone is a halogenated ketone that serves as a versatile

intermediate in the synthesis of more complex molecules.[1] Its unique combination of bromo,

fluoro, and carbonyl functional groups influences its reactivity.[1][2]

Compound Identification
A summary of the key identifiers for 2-Bromo-2'-fluoroacetophenone is presented below.
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Identifier Value Reference

CAS Number 655-15-2 [1][3][4][5]

Molecular Formula C₈H₆BrFO [3][4][5]

Molecular Weight 217.04 g/mol [3][4][5]

Synonyms

α-Bromo-2-

fluoroacetophenone, 2-

Fluorophenacyl bromide, o-

Fluorophenacyl bromide

[3][5]

MDL Number MFCD00278796 [3][5]

InChI Key
QDNWNJSLWKHNTM-

UHFFFAOYSA-N
[5]

Physicochemical Data
The physical and chemical properties of 2-Bromo-2'-fluoroacetophenone are crucial for its

handling, storage, and application in experimental settings.
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Property Value Reference

Appearance
White to Off-White Solid / Light

yellow oil
[3][6][7]

Melting Point 25-30 °C [3][5]

Boiling Point 83-85 °C [3][7][8]

Density 1.574 g/mL at 25 °C [3][5]

Refractive Index n20/D 1.563 [3][5]

Flash Point >110 °C [3][7][8]

Solubility
Slightly soluble in Chloroform

and Methanol
[3][7]

Storage Temperature 2-8°C [3][5]

Stability
Unstable in DMSO; Moisture

sensitive
[3][7][9]

Safety Information
2-Bromo-2'-fluoroacetophenone is classified as a hazardous substance and requires careful

handling.
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Safety Data Information Reference

GHS Pictogram GHS05 (Corrosion) [3]

Signal Word Danger [3]

Hazard Statements
H314: Causes severe skin

burns and eye damage
[3][6]

Precautionary Statements

P260, P280,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338, P363

[3]

Hazard Codes C (Corrosive) [3][7]

Hazard Note
Corrosive/Lachrymatory/Keep

Cold
[3][7]

RIDADR UN 3261 8 / PGIII [3][7]

Experimental Protocols
Synthesis of 2-Bromo-2'-fluoroacetophenone
A common method for the synthesis of 2-Bromo-2'-fluoroacetophenone involves the

bromination of 2'-fluoroacetophenone.[3][7]

Materials:

1-(2-fluorophenyl)ethanone (2'-Fluoroacetophenone) (15.1 g)

Bromine (5.8 mL)

Acetic acid (150 mL)

Saturated aqueous sodium bicarbonate

Ethyl acetate

Saturated brine
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Anhydrous magnesium sulfate

Procedure:

Dissolve 1-(2-fluorophenyl)ethanone (15.1 g) in acetic acid (150 mL).[3][7]

Slowly add bromine (5.8 mL) dropwise to the solution.[3][7]

Stir the reaction mixture at room temperature for 2 hours.[3][7]

Upon completion, remove the solvent by distillation under reduced pressure.[3][7]

Dissolve the residue in saturated aqueous sodium bicarbonate and extract with ethyl

acetate.[3][7]

Wash the organic phase sequentially with saturated aqueous sodium bicarbonate, water, and

saturated brine.[3][7]

Dry the organic phase over anhydrous magnesium sulfate.[3][7]

Filter the solution and concentrate the organic phase under reduced pressure to yield 2-
bromo-2'-fluoroacetophenone as a light yellow oil (22.91 g, 97% yield).[3][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow for 2-Bromo-2'-fluoroacetophenone
Start: Dissolve

2'-Fluoroacetophenone
in Acetic Acid

Add Bromine (Br₂)
dropwise

Stir at Room Temperature
for 2 hours

Remove Solvent
(Reduced Pressure)

Dissolve in NaHCO₃ (aq)
& Extract with Ethyl Acetate

Wash Organic Phase
(NaHCO₃, H₂O, Brine)

Dry over MgSO₄

Filter & Concentrate
(Reduced Pressure)

Product:
2-Bromo-2'-fluoroacetophenone

(Light Yellow Oil)

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 2-Bromo-2'-fluoroacetophenone.
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Purification and Analysis
For applications requiring high purity, such as in pharmaceuticals, purification is essential.[1]

Purification Methods: Recrystallization and chromatography are the primary methods for

purifying the final product.[1]

Analytical Validation: The identity and purity of the compound are confirmed using

techniques like High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic

Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).[1]

Spectral Data
Characterization of the synthesized product is critical. The ¹H-NMR spectral data is provided

below.

Data Type Spectral Details (CDCl₃) Reference

¹H-NMR

δ 4.53 (2H, d, J = 2.4 Hz),

7.13-7.20 (1H, m), 7.27-7.30

(1H, m), 7.54-7.61 (1H, m),

7.91-7.96 (1H, m)

[3][7]

ATR-IR
Spectra available from sources

like SpectraBase
[10]

Reactivity and Applications
2-Bromo-2'-fluoroacetophenone is a valuable building block due to its reactive nature,

stemming from the interplay between the bromine and fluorine substituents.[1][2] The bromine

atom acts as an effective leaving group in nucleophilic substitution reactions, while the

electronegative fluorine atom influences the electron distribution in the aromatic ring.[2]

Key Reactions
Heterocyclic Synthesis: It serves as a precursor for synthesizing various heterocyclic

compounds like pyrazoles, oxazoles, and thiazoles, which are often explored in drug

discovery.[1]
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Suzuki-Miyaura Coupling: The bromo group readily participates in Suzuki-Miyaura coupling

reactions, allowing for the introduction of diverse functional groups.[1]

Synthetic Utility of 2-Bromo-2'-fluoroacetophenone

2-Bromo-2'-fluoroacetophenone
(CAS: 655-15-2)

Nucleophilic
Substitution

Suzuki-Miyaura
Coupling

Heterocyclic Compounds
(e.g., Pyrazoles, Oxazoles)

Complex Functionalized
Molecules

Drug Discovery
(Bioactive Heterocycles)

Medicinal Chemistry
& Material Science

Click to download full resolution via product page

Caption: Reactivity and applications of 2-Bromo-2'-fluoroacetophenone in organic synthesis.

Applications in Drug Development
This compound is a key intermediate in the synthesis of various pharmaceutical agents.[11]

Vonoprazan Fumarate: It is used to synthesize Vonoprazan, a novel gastric acid secretion

inhibitor for treating ulcers and reflux esophagitis.[11]

Antimicrobial Agents: Its derivatives are being explored for their potential as antibacterial and

antifungal agents.[1]

Biochemical Reagent: It is used as a biochemical reagent in life science research.[11][12]

Other Applications
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Material Science: The compound is used in developing new materials with specific electronic

properties.[1]

Dyes and Pigments: It can be used as a raw material or additive in the synthesis of dyes and

pigments.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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